![molecular formula C25H26BrClN2O2 B5210885 1-[(4-bromophenoxy)acetyl]-4-(diphenylmethyl)piperazine hydrochloride](/img/structure/B5210885.png)
1-[(4-bromophenoxy)acetyl]-4-(diphenylmethyl)piperazine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(4-bromophenoxy)acetyl]-4-(diphenylmethyl)piperazine hydrochloride, commonly known as BPIP, is a chemical compound used in scientific research. It is a selective serotonin receptor 5-HT1A agonist and has been studied for its potential therapeutic effects in various disorders.
Mechanism of Action
BPIP acts as a selective agonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. Activation of this receptor has been shown to have anxiolytic, antidepressant, and antipsychotic effects. BPIP has also been shown to increase dopamine release in the prefrontal cortex, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
BPIP has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in the regulation of mood and behavior. It has also been shown to decrease the levels of corticosterone, a hormone involved in stress response.
Advantages and Limitations for Lab Experiments
One advantage of using BPIP in lab experiments is its selectivity for the 5-HT1A receptor, which allows for more specific and targeted research. However, BPIP has a relatively short half-life, which may limit its usefulness in certain experiments.
Future Directions
For research include its potential use in the treatment of Parkinson's disease and its use in combination with other drugs for increased therapeutic effects.
Synthesis Methods
The synthesis of BPIP involves the reaction of 4-bromophenol with acetic anhydride to form 4-bromophenyl acetate. This is then reacted with diphenylmethylpiperazine to form BPIP. The final product is obtained as a hydrochloride salt.
Scientific Research Applications
BPIP has been studied extensively for its potential therapeutic effects in various disorders such as anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models. BPIP has also been studied for its potential use in the treatment of Parkinson's disease.
properties
IUPAC Name |
1-(4-benzhydrylpiperazin-1-yl)-2-(4-bromophenoxy)ethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25BrN2O2.ClH/c26-22-11-13-23(14-12-22)30-19-24(29)27-15-17-28(18-16-27)25(20-7-3-1-4-8-20)21-9-5-2-6-10-21;/h1-14,25H,15-19H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOKWGOJDDQJOBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)COC4=CC=C(C=C4)Br.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26BrClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
501.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Bromophenoxy)acetyl]-4-(diphenylmethyl)piperazine hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.